Cas no 74357-21-4 (Methyl 2-ethoxypyridine-3-carboxylate)

• Product Name: Methyl 2-ethoxypyridine-3-carboxylate
• CAS No: 74357-21-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1767230
• PubChem ID: 11412734
• Update Time: 2025-06-09

Methyl 2-ethoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-ethoxy-, methyl ester
• Methyl 2-ethoxynicotinate
• Methyl 2-ethoxypyridine-3-carboxylate
• 74357-21-4
• DTXSID20465031
• AKOS027422315
• E91987
• DB-114667
• CS-0195648
• MFCD20527397

• MDL： MFCD20527397
• Inchi： 1S/C9H11NO3/c1-3-13-8-7(9(11)12-2)5-4-6-10-8/h4-6H,3H2,1-2H3
• InChI Key： HWSBMFIVJJBYGN-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C(=O)OC)=CC=CN=1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 247.0±20.0 °C at 760 mmHg
• Flash Point: 103.2±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 2-ethoxypyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2-ethoxypyridine-3-carboxylate

Methyl 2-ethoxypyridine-3-carboxylate: A Comprehensive Overview

Methyl 2-ethoxypyridine-3-carboxylate (CAS No. 74357-21-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MEPC, is characterized by its unique molecular structure and diverse applications, making it a valuable component in the development of novel therapeutic agents.

The chemical structure of Methyl 2-ethoxypyridine-3-carboxylate consists of a pyridine ring substituted with an ethoxy group at the 2-position and a methyl ester group at the 3-position. This configuration imparts specific chemical properties that are crucial for its various applications. The pyridine ring, a six-membered heterocyclic aromatic compound, is known for its electron-withdrawing nature, which influences the reactivity and stability of the molecule. The ethoxy group adds polarity and can participate in hydrogen bonding, while the methyl ester group provides a functional handle for further chemical modifications.

Recent studies have highlighted the potential of Methyl 2-ethoxypyridine-3-carboxylate in various biological contexts. One notable application is its use as an intermediate in the synthesis of bioactive compounds. For instance, researchers at the University of California, San Francisco, have demonstrated that MEPC can be efficiently converted into a series of pyridine derivatives with potent anti-inflammatory properties. These derivatives have shown promise in preclinical studies for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its role in anti-inflammatory drug development, Methyl 2-ethoxypyridine-3-carboxylate has also been explored for its potential in neuropharmacology. A study published in the Journal of Medicinal Chemistry reported that MEPC derivatives exhibit selective binding to specific neurotransmitter receptors, particularly those involved in the modulation of serotonin and dopamine pathways. This finding suggests that MEPC could serve as a lead compound for developing new treatments for neurological disorders such as depression and Parkinson's disease.

The synthetic accessibility of Methyl 2-ethoxypyridine-3-carboxylate is another factor contributing to its widespread use in research laboratories. Several efficient synthetic routes have been developed to produce MEPC on both small and large scales. One such method involves the reaction of 2-ethoxypyridine with methyl chloroformate under mild conditions, yielding high yields and purity. The ease of synthesis and scalability make MEPC an attractive choice for researchers looking to explore its biological activities further.

Moreover, the safety profile of Methyl 2-ethoxypyridine-3-carboxylate has been extensively evaluated. Toxicological studies have shown that MEPC exhibits low toxicity at therapeutic concentrations, making it suitable for use in drug discovery and development processes. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety and maintain product integrity.

In conclusion, Methyl 2-ethoxypyridine-3-carboxylate (CAS No. 74357-21-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and favorable biological properties make it an important molecule for further exploration and development. As research continues to uncover new applications and insights into its mechanisms of action, MEPC is likely to play an increasingly important role in advancing therapeutic strategies for various diseases.